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Compound of Interest

Compound Name: ORM-10962

Cat. No.: B2992674 Get Quote

Introduction
ORM-10962 is a potent and highly selective inhibitor of the sodium-calcium exchanger (NCX),

with IC50 values of 55 nM and 67 nM for the forward and reverse modes of action,

respectively[1][2][3]. Its utility in cardiovascular research, particularly in studies of cardiac

arrhythmias and pacemaking, necessitates the accurate and reproducible preparation of stock

solutions[4][5][6]. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving ORM-10962
for in vitro applications. This document provides a detailed protocol for the preparation, storage,

and handling of ORM-10962 stock solutions in DMSO, intended for researchers, scientists, and

drug development professionals.

Physicochemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of ORM-10962 is crucial for

accurate stock solution preparation. Key data is summarized in the table below.

Property Value Reference

Molecular Weight 459.54 g/mol [1]

Formula C27H29N3O4 [1]

Appearance Solid, light yellow to yellow [1]

Solubility in DMSO 250 mg/mL (544.02 mM) [1]
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Note: The solubility of ORM-10962 in DMSO can be significantly impacted by the hygroscopic

nature of DMSO. It is highly recommended to use a fresh, unopened bottle of anhydrous

DMSO for optimal dissolution. Ultrasonic treatment may be required to fully dissolve the

compound.[1]

Experimental Protocol: Preparation of a 10 mM
ORM-10962 Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of ORM-10962 in DMSO.

3.1. Materials and Equipment

ORM-10962 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic water bath

3.2. Procedure

Aseptic Technique: Perform all steps in a clean, controlled environment, such as a laminar

flow hood, to minimize contamination.

Equilibration: Allow the ORM-10962 powder to equilibrate to room temperature before

opening the container to prevent condensation.

Weighing: Accurately weigh the desired amount of ORM-10962 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.5954 mg of ORM-10962.
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Dissolution:

Transfer the weighed ORM-10962 powder into a suitable microcentrifuge tube or amber

glass vial.

Add the calculated volume of anhydrous DMSO. For a 10 mM solution with 4.5954 mg of

ORM-10962, add 1 mL of DMSO.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, place the vial in an ultrasonic water bath and

sonicate for 5-10 minutes, or until the solution is clear.

Verification: Visually inspect the solution to ensure that all of the ORM-10962 has completely

dissolved and no particulate matter is visible.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

3.3. Stock Solution Preparation Workflow

Caption: Workflow for preparing ORM-10962 stock solution.

Storage and Stability
Proper storage of ORM-10962, both in its powdered form and as a stock solution, is critical to

maintain its stability and activity.
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Form
Storage
Temperature

Stability Reference

Powder -20°C 3 years [1]

4°C 2 years [1]

In DMSO -80°C 2 years [1]

-20°C 1 year [1]

It is imperative to aliquot the stock solution to prevent product inactivation from repeated

freeze-thaw cycles.[1]

Signaling Pathway Context
ORM-10962 is a selective inhibitor of the Sodium-Calcium Exchanger (NCX). The NCX plays a

crucial role in maintaining calcium homeostasis in cardiomyocytes and other excitable cells. By

inhibiting this exchanger, ORM-10962 can modulate intracellular calcium levels, which has

implications for cardiac contractility and arrhythmogenesis.
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Click to download full resolution via product page

Caption: Simplified signaling pathway showing the action of ORM-10962.

Conclusion
This application note provides a standardized protocol for the preparation of ORM-10962 stock

solutions in DMSO. Adherence to these guidelines for weighing, dissolution, and storage will

ensure the integrity and reproducibility of experimental results. Researchers should always

refer to the manufacturer's specific instructions for the lot of ORM-10962 being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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